Cas no 127698-22-0 (2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride)

• Product Name: 2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride
• CAS No: 127698-22-0
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• CID: 4585752
• Update Time: 2025-05-22

2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride

• Inchi： 1S/C6H6N2S.ClH/c7-3-6(8)5-1-2-9-4-5;/h1-2,4,6H,8H2;1H
• InChI Key： VSJYUBNDQYQXEN-UHFFFAOYSA-N
• SMILES： C(#N)C(N)C1C=CSC=1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride

2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride (CAS No. 127698-22-0)

The compound 2-amino-2-(thiophen-3-yl)acetonitrile hydrochloride, identified by the CAS number 127698-22-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, also known as N-(thiophen-3-ylmethyl)glycine hydrochloride, has garnered attention due to its unique structural features and promising applications in drug discovery and organic synthesis.

The molecular structure of 127698-22-0 comprises a thiophene ring, an amino group, and a nitrile moiety, all connected through a central carbon atom. This arrangement imparts the molecule with versatile reactivity and bioavailability, making it an attractive candidate for medicinal chemists. Recent studies have highlighted its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases.

One of the most notable aspects of 127698-22-0 is its ability to participate in multiple types of chemical reactions, including nucleophilic substitutions and condensations. This versatility has been exploited in the creation of complex molecules with intricate architectures, which are often challenging to synthesize using traditional methods. For instance, researchers have successfully employed this compound as an intermediate in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals.

In terms of physical properties, 127698-22-0 exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride form ensures stability under physiological conditions, making it suitable for use in biological assays. Recent advancements in analytical techniques have allowed for precise characterization of this compound, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy.

The synthesis of N-(thiophen-3-ylmethyl)glycine hydrochloride involves a multi-step process that typically begins with the alkylation of glycine with an appropriate thiophene derivative. This reaction is often facilitated by the use of a base such as sodium hydroxide or potassium tert-butoxide. Subsequent purification steps ensure the isolation of the hydrochloride salt in high purity, which is essential for its intended applications.

In recent years, there has been growing interest in exploring the pharmacological properties of CAS No. 127698-22-0. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in vitro. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its use in cancer therapy and neurodegenerative diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed favorable interactions between this compound and key therapeutic targets, such as kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for drug development.

In conclusion, CAS No. 127698-22-0, or N-(thiophen-3-ylmethyl)glycine hydrochloride, represents a valuable asset in contemporary chemical research. Its unique structure, coupled with its diverse reactivity and biological activity, positions it as a key player in the design and synthesis of novel bioactive molecules. As research continues to uncover new applications for this compound, it is poised to make significant contributions to the fields of pharmacology and organic synthesis.